Cas no 1214040-47-7 (Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]-)

• Product Name: Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]-
• CAS No: 1214040-47-7
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 6387518
• PubChem ID: 45795064
• Update Time: 2025-07-15

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]-
• EN300-26683954
• N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]propanamide
• N-(2-cyano-3-methylbutan-2-yl)-2-(2-ethoxyanilino)propanamide
• 1214040-47-7
• Z64964808
• AKOS034511442

• Inchi： 1S/C17H25N3O2/c1-6-22-15-10-8-7-9-14(15)19-13(4)16(21)20-17(5,11-18)12(2)3/h7-10,12-13,19H,6H2,1-5H3,(H,20,21)
• InChI Key： ZLDCJACBKWCYTE-UHFFFAOYSA-N
• SMILES： C(NC(C#N)(C)C(C)C)(=O)C(NC1=CC=CC=C1OCC)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.2Ų

Additional information on Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]-

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]: A Comprehensive Overview

Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino], also identified by the CAS No. 1214040-47-7, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines amide functionalities with substituted aromatic groups. Recent studies have highlighted its potential in drug design and material science, making it a subject of significant research interest.

The molecular structure of CAS No. 1214040-47-7 consists of a propanamide backbone with a cyano-substituted alkyl group and an ethoxyphenyl amino substituent. This combination imparts the compound with unique electronic and steric properties, which are crucial for its interactions in various chemical environments. Researchers have explored its role as a building block in synthesizing bioactive molecules, particularly in the development of novel therapeutics targeting specific cellular pathways.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties of Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino]. These studies reveal that the compound exhibits significant π-electron delocalization due to the conjugation between the amide group and the aromatic ring. This property enhances its stability and reactivity in various chemical reactions, making it a valuable intermediate in organic synthesis.

In terms of applications, CAS No. 1214040-47-7 has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to its use in designing coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies.

The synthesis of Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino] involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent optimizations of these synthetic routes have improved yield and purity, making large-scale production more feasible. The compound's purity is critical for its performance in downstream applications, particularly in pharmaceutical formulations where even minor impurities can affect bioavailability.

In the pharmaceutical sector, this compound has been investigated as a potential drug candidate for treating various diseases. Its ability to modulate enzyme activity and interact with cellular receptors has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies suggest that it could serve as a lead compound for developing new drugs targeting conditions like inflammation and neurodegenerative diseases.

The environmental impact of CAS No. 1214040-47-7 has also been a focus of recent research. Studies on its biodegradation pathways indicate that it can undergo enzymatic cleavage under specific microbial conditions. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and disposal.

In conclusion, Propanamide, N-(1-cyano-1,2-dimethylpropyl)-2-[(2-ethoxyphenyl)amino], or CAS No. 1214040-47-7, stands out as a versatile compound with significant potential across multiple fields. Its unique chemical properties and diverse applications make it an area of ongoing research interest. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.